2,4-Bis(trifluoromethyl)benzoyl chloride

• IUPAC Name: 2,4-bis(trifluoromethyl)benzoyl chloride
• InChI: InChI=1S/C9H3ClF6O/c10-7(17)5-2-1-4(8(11,12)13)3-6(5)9(14,15)16/h1-3H
• InChI Key: TZXHEDOCQVTEPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)C(F)(F)F)C(=O)Cl
• Molecular Formula: C9H3ClF6O
• DSSTOX Substance ID: DTXSID40371145
• Molecular Weight: 276.56 g/mol
• CAS No.: 53130-43-1

Description

2,4-Bis(trifluoromethyl)benzoyl chloride is a useful research compound. Its molecular formula is C9H3ClF6O and its molecular weight is 276.56 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Reactions

2,4-Bis(trifluoromethyl)benzoyl chloride serves as an important intermediate in various chemical syntheses. For instance, Zhou Xiao-rui (2006) demonstrated its use in synthesizing drug intermediates through a process involving bromination, carboxylation, and chlorination (Zhou, 2006). Similarly, Liu et al. (2012) utilized a derivative in the fabrication of thin-film composite nanofiltration membranes for dye treatment, highlighting its role in improving surface hydrophilicity and dye rejection (Liu et al., 2012).

Polymer Science

In polymer science, this compound has been used in the synthesis of various polymeric materials. Kricheldorf et al. (1999) employed it for in situ end-group modification of hyperbranched polyesters, illustrating its versatility in tailoring polymer properties (Kricheldorf et al., 1999). Also, Wooley et al. (1994) described a procedure for the preparation of hyperbranched aromatic polyesters using a derivative, showcasing its utility in controlling molecular weights and functionalization of polymers (Wooley et al., 1994).

Catalysis and Reaction Mechanisms

The compound has also found applications in catalysis and understanding reaction mechanisms. Su and Jin (2007) utilized it in a green synthesis process for aryl-(Z)-vinyl chlorides, providing insights into catalytic cycles and reaction mechanisms (Su & Jin, 2007). Moreover, Adam et al. (1992) studied its one-electron reduction by iodide ion, contributing to the knowledge of electron-transfer chain reactions mediated by the superoxide ion (Adam et al., 1992).

Environmental Applications

Interestingly, it also has environmental applications, as shown by Moorhoff and Braybrook (2004), who synthesized substituted bis(benzoyl) peroxides using a derivative, potentially useful in environmental remediation processes (Moorhoff & Braybrook, 2004).

Safety and Hazards

“2,4-Bis(trifluoromethyl)benzoyl chloride” is considered hazardous. It causes severe skin burns and eye damage and may cause respiratory irritation. It is also combustible. When heated to decomposition, it emits acrid smoke and irritating fumes.

Mechanism of Action

Target of Action

It’s known that benzoyl chloride compounds often react with amines, alcohols, and other nucleophiles, suggesting that its targets could be biological molecules with these functional groups .

Mode of Action

2,4-Bis(trifluoromethyl)benzoyl chloride, like other acyl chlorides, is a reactive compound that can participate in acylation reactions. It can react with nucleophiles, such as amines and alcohols, to form amides and esters, respectively . This interaction results in the formation of new covalent bonds, altering the structure and potentially the function of the target molecule.

Biochemical Pathways

The downstream effects would depend on the specific targets and the nature of the modifications .

Pharmacokinetics

Its bioavailability would depend on factors such as its absorption rate and metabolic stability .

Result of Action

The molecular and cellular effects of this compound’s action would depend on its specific targets and the nature of the modifications it induces. Given its reactivity, it could potentially alter the function of target molecules, leading to changes in cellular processes .

Action Environment

Environmental factors such as pH, temperature, and the presence of other reactive species could influence the action, efficacy, and stability of this compound. For instance, its reactivity might be enhanced in a basic environment due to the presence of more nucleophiles .

Biochemical Analysis

Biochemical Properties

2,4-Bis(trifluoromethyl)benzoyl chloride plays a crucial role in various biochemical reactions. It interacts with enzymes, proteins, and other biomolecules, often acting as an acylating agent. This compound can modify proteins by acylation, which can alter their function and activity. For instance, it can react with amino groups in proteins, leading to changes in protein structure and function . Additionally, this compound can inhibit certain enzymes by forming covalent bonds with active site residues, thereby blocking substrate access .

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. It can influence cell function by modifying proteins involved in cell signaling pathways, gene expression, and cellular metabolism. For example, the acylation of signaling proteins can affect their activity and interactions, leading to changes in downstream signaling events . Furthermore, this compound can impact gene expression by modifying transcription factors or histones, thereby altering chromatin structure and gene accessibility .

Molecular Mechanism

The molecular mechanism of this compound involves its ability to form covalent bonds with biomolecules. This compound can acylate nucleophilic residues in proteins, such as lysine or serine, leading to enzyme inhibition or activation . Additionally, this compound can induce changes in gene expression by modifying transcription factors or histones, which can alter chromatin structure and gene accessibility . These molecular interactions are critical for its biochemical and cellular effects.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are important factors that influence its long-term effects on cellular function. Studies have shown that this compound can degrade over time, leading to a decrease in its activity . Additionally, long-term exposure to this compound can result in cumulative effects on cellular processes, such as sustained changes in gene expression or protein function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound can have minimal effects on cellular function, while higher doses can lead to significant changes in cell signaling, gene expression, and metabolism . Toxic or adverse effects may be observed at high doses, including cellular damage or apoptosis . Threshold effects are also important to consider, as there may be a specific dosage range where the compound exerts its maximum effect .

Metabolic Pathways

This compound is involved in various metabolic pathways. It can interact with enzymes and cofactors that are essential for its metabolism and clearance from the body . The compound can be metabolized through pathways involving oxidation, reduction, or conjugation reactions, leading to the formation of metabolites that are excreted from the body . These metabolic processes are crucial for understanding the compound’s pharmacokinetics and potential effects on metabolic flux or metabolite levels .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by its interactions with transporters and binding proteins . This compound can be transported across cell membranes by specific transporters, leading to its accumulation in certain cellular compartments . Additionally, binding proteins can facilitate its distribution within tissues, affecting its localization and activity . Understanding these transport and distribution mechanisms is essential for predicting the compound’s effects on cellular function.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound can be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications . For example, acylation of proteins can influence their localization to the nucleus, mitochondria, or other organelles, thereby affecting their function and interactions . The subcellular localization of this compound is an important factor in its biochemical and cellular effects.